Cas no 2138428-84-7 (Carbamic acid, N-[4-(methoxymethyl)-3-oxo-4-penten-1-yl]-N-(phenylmethyl)-, 1,1-dimethylethyl ester)

Carbamic acid, N-[4-(methoxymethyl)-3-oxo-4-penten-1-yl]-N-(phenylmethyl)-, 1,1-dimethylethyl ester structure
2138428-84-7 structure
Product Name:Carbamic acid, N-[4-(methoxymethyl)-3-oxo-4-penten-1-yl]-N-(phenylmethyl)-, 1,1-dimethylethyl ester
CAS No:2138428-84-7
MF:C19H27NO4
MW:333.421985864639
CID:5295037
Update Time:2025-07-15

Carbamic acid, N-[4-(methoxymethyl)-3-oxo-4-penten-1-yl]-N-(phenylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-[4-(methoxymethyl)-3-oxo-4-penten-1-yl]-N-(phenylmethyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C19H27NO4/c1-15(14-23-5)17(21)11-12-20(18(22)24-19(2,3)4)13-16-9-7-6-8-10-16/h6-10H,1,11-14H2,2-5H3
    • InChI Key: LMBVOSJROBZZDM-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)N(CCC(=O)C(COC)=C)CC1=CC=CC=C1

Carbamic acid, N-[4-(methoxymethyl)-3-oxo-4-penten-1-yl]-N-(phenylmethyl)-, 1,1-dimethylethyl ester Pricemore >>

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Additional information on Carbamic acid, N-[4-(methoxymethyl)-3-oxo-4-penten-1-yl]-N-(phenylmethyl)-, 1,1-dimethylethyl ester

Carbamic Acid Derivative (CAS 2138428-84-7): A Comprehensive Overview of Its Chemistry and Applications

The compound Carbamic acid, N-[4-(methoxymethyl)-3-oxo-4-penten-1-yl]-N-(phenylmethyl)-, 1,1-dimethylethyl ester (CAS No. 2138428-84-7) represents a structurally complex organic molecule with significant potential in chemical synthesis and biomedical research. This compound combines functional groups such as the methoxymethyl moiety, a phenylmethyl substituent, and a dimethylethyl ester, creating a unique architecture that enables versatile reactivity. Recent advancements in computational chemistry and synthetic methodologies have further highlighted its utility in designing bioactive molecules.

The core structure of this carbamic acid derivative features a central carbamoyl group, which is critical for hydrogen bonding interactions—a property extensively exploited in drug design. The presence of the methoxymethyl group at the C4 position introduces steric hindrance and modulates electronic properties, while the conjugated 3-keto-4-pentenyl

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